Cas no 325725-31-3 (5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide
• CAS No: 325725-31-3
• MF: C₁₆H₁₂ClN₃OS
• MW: 329.803980827332
• CID: 5417245
• PubChem ID: 2306931
• Update Time: 2025-06-09

5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methylsulfanyl-N-naphthalen-1-ylpyrimidine-4-carboxamide
• 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C16H12ClN3OS/c1-22-16-18-9-12(17)14(20-16)15(21)19-13-8-4-6-10-5-2-3-7-11(10)13/h2-9H,1H3,(H,19,21)
• InChI Key： FXIUWRHUNXGBBS-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=C3C(C=CC=C3)=CC=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide (CAS No. 325725-31-3)

5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide (CAS No. 325725-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug discovery and development. The presence of a naphthalene moiety and a methylsulfanyl group in its structure enhances its potential for diverse applications, particularly in the design of small-molecule inhibitors and bioactive agents.

Researchers and industry professionals frequently search for information on CAS No. 325725-31-3 and its derivatives, driven by the growing demand for novel compounds in medicinal chemistry. The compound's pyrimidine-4-carboxamide backbone is a key feature that aligns with current trends in targeting enzyme modulation and protein interactions. Its chloro and methylsulfanyl substituents further contribute to its reactivity and binding affinity, making it a subject of interest in computational chemistry and molecular docking studies.

In recent years, the scientific community has explored the potential of 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide in addressing challenges related to drug resistance and selective targeting. For instance, its structural analogs have been investigated for their efficacy in modulating specific biological pathways, a topic frequently queried in academic and industrial databases. The compound's naphthalen-1-yl group is particularly noteworthy, as it often enhances lipophilicity and membrane permeability—critical factors in drug design.

The synthesis and characterization of CAS No. 325725-31-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is essential for reproducible research outcomes. Additionally, the compound's methylsulfanyl group has been a focal point in studies exploring sulfur-containing heterocycles, a trending area in organic chemistry due to their broad biological activities.

From an industrial perspective, 5-chloro-2-(methylsulfanyl)-N-(naphthalen-1-yl)pyrimidine-4-carboxamide is often discussed in the context of scalable synthesis and cost-effective production. Innovations in green chemistry and catalytic processes have been applied to optimize its manufacture, addressing environmental concerns and regulatory requirements. This aligns with the increasing emphasis on sustainable practices in chemical production, a hot topic in both academic and commercial sectors.

In summary, CAS No. 325725-31-3 represents a versatile and scientifically valuable compound with applications spanning drug discovery, agrochemical development, and materials science. Its pyrimidine core and functional groups offer ample opportunities for structural modification, making it a promising candidate for future research. As interest in targeted therapies and precision agriculture grows, this compound is likely to remain a key subject of investigation and innovation.